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Compound of Interest

Compound Name: Butyl isocyanatoacetate

Cat. No.: B099575

Application Notes and Protocols for Butyl
Isocyanatoacetate

Introduction

Butyl isocyanatoacetate (CAS No. 17046-22-9) is a versatile bifunctional reagent used in
organic synthesis.[1][2] Its structure incorporates both a reactive isocyanate group and an ester
moiety, making it a valuable building block for creating a variety of more complex molecules,
particularly in the development of pharmaceuticals and agrochemicals. The isocyanate group
readily reacts with nucleophiles such as amines, alcohols, and water, leading to the formation
of urea, carbamate (urethane), and amine derivatives, respectively. This document provides
detailed information on its properties, safety precautions, and experimental protocols for its use
in a research setting.

Physicochemical and Spectroscopic Data

The properties of Butyl isocyanatoacetate are summarized below. This data is essential for
planning experimental procedures, including solvent selection, reaction temperature, and
purification methods.

Table 1: Physicochemical Properties of Butyl Isocyanatoacetate
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Property Value Reference
Molecular Formula C7H11NOs [21[3114]
Molecular Weight 157.17 g/mol [2][3][4]
CAS Number 17046-22-9 [31[5]
Appearance Colorless Liquid [6]
Density 1.06 g/mL at 25 °C [5]
Boiling Point 213 °C [5]
Refractive Index n20/D 1.43 [5]
Flash Point 99 °C (210 °F) [5]
Table 2: Spectroscopic Data Summary
Spectroscopy Type Key Data Points Reference
Data available via
1H NMR [3]
SpectraBase
Data available via
13C NMR [3]
SpectraBase
Data available via
SpectraBase; strong
IR Spectra ) [31[7]
isocyanate (-NCO) peak
expected ~2250 cm~1
Data available via NIST Mass
GC-MS [3]

Spectrometry Data Center

Safety and Handling

Butyl isocyanatoacetate is a hazardous chemical and requires strict safety protocols.[3][8][9]

e Hazards:
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[e]

Harmful if swallowed, in contact with skin, or if inhaled.[3][5]

o

Causes skin and serious eye irritation.[3][5]

[¢]

May cause respiratory irritation.[5]

[¢]

It is a combustible liquid.[9]

[e]

Reacts with water and other nucleophiles; may polymerize in the presence of moisture or
incompatible materials.[8]

Handling Precautions:
o Always work in a well-ventilated chemical fume hood.[8]

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-
resistant gloves (e.g., nitrile), and splash-proof safety goggles.[10]

o Keep away from heat, sparks, open flames, and hot surfaces.[8]
o Use non-sparking tools and ground all equipment to prevent static discharge.[10]

o Store under an inert atmosphere (e.g., nitrogen or argon) in a tightly closed container in a
cool, dry, and well-ventilated area.[8]

o Avoid contact with water, alcohols, amines, strong acids, and strong bases.

First Aid Measures:

[e]

Inhalation: Move the victim to fresh air immediately. If not breathing, give artificial
respiration. Seek immediate medical attention.[9]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek medical attention.[9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate
medical attention.[8][9]
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3][9]

Core Reactivity: Nucleophilic Addition

The primary reaction pathway for Butyl isocyanatoacetate involves the nucleophilic attack on
the electrophilic carbon atom of the isocyanate group. This reaction is highly efficient and is the
basis for its utility in synthesis.

Reactants Product

Nucleophile | Nucleophilic Attack ;(Butyl Isocyanatoacetate | | Forms | Adduct
[ (Nu-H) } S (R-N=C=0) (R-NH-C(=0)-Nu)

Click to download full resolution via product page

Caption: General reaction of Butyl isocyanatoacetate with a nucleophile.

Experimental Protocols

The following protocols are representative examples of reactions involving Butyl
isocyanatoacetate. All procedures should be performed in a chemical fume hood with
appropriate PPE. All glassware should be oven-dried before use to prevent reaction with
moisture.[11]

Protocol 1: Synthesis of a Urea Derivative via Reaction
with an Amine

This protocol describes the synthesis of Butyl (2-((benzylamino)carbonyl)amino)acetate by
reacting Butyl isocyanatoacetate with benzylamine.

Reaction Scheme:

C4HeOC(O)CH2NCO + CéHsCHzNH2 — CaHeOC(O)CH2NHC(O)NHCH2CsHs
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Materials & Equipment:

Butyl isocyanatoacetate

Benzylamine

Anhydrous Dichloromethane (DCM)

Round-bottom flask (oven-dried)

Magnetic stirrer and stir bar

Syringes and needles

Inert atmosphere setup (Nitrogen or Argon)

Rotary evaporator

Silica gel for column chromatography

Procedure:

Set up a 100 mL oven-dried round-bottom flask with a magnetic stir bar under an inert
atmosphere.

Add Butyl isocyanatoacetate (1.0 eq, e.g., 1.57 g, 10 mmol) to the flask.

Dissolve the isocyanate in 20 mL of anhydrous DCM and cool the solution to 0 °C using an
ice-water bath.

In a separate vial, dissolve benzylamine (1.0 eq, e.g., 1.07 g, 10 mmol) in 10 mL of
anhydrous DCM.

Add the benzylamine solution dropwise to the stirred isocyanate solution over 15 minutes,
maintaining the temperature at 0 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.
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Stir the reaction for an additional 2-3 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC) until the starting isocyanate is consumed.

Upon completion, concentrate the reaction mixture under reduced pressure using a rotary
evaporator to remove the solvent.

Purify the resulting crude solid/oil by silica gel column chromatography using a suitable
eluent system (e.g., Hexane:Ethyl Acetate gradient) to yield the pure urea product.

Characterize the final product using NMR, IR, and Mass Spectrometry.

Protocol 2: Synthesis of a Carbamate (Urethane) via
Reaction with an Alcohol

This protocol details the synthesis of a carbamate by reacting Butyl isocyanatoacetate with

butanol, often requiring a catalyst.

Reaction Scheme:

CaHoOC(O)CH2NCO + CaHoOH --(catalyst)--> CaHoOC(O)CH2NHC(O)OCaHo

Materials & Equipment:

Butyl isocyanatoacetate

n-Butanol (anhydrous)

Dibutyltin dilaurate (DBTDL) catalyst (optional, a few drops)

Anhydrous Toluene

Round-bottom flask with reflux condenser (oven-dried)

Magnetic stirrer and stir bar, heating mantle

Inert atmosphere setup (Nitrogen or Argon)

Rotary evaporator
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Procedure:

e Assemble a 100 mL oven-dried round-bottom flask with a stir bar and reflux condenser under
an inert atmosphere.

« Add Butyl isocyanatoacetate (1.0 eq, e.g., 1.57 g, 10 mmol) and anhydrous n-butanol (1.1
eq, e.g., 0.82 g, 11 mmol) to 30 mL of anhydrous toluene in the flask.

e Add 1-2 drops of DBTDL catalyst to the mixture.
o Heat the reaction mixture to 60-70 °C and stir for 4-6 hours.

» Monitor the disappearance of the isocyanate peak (~2250 cm~1) using IR spectroscopy or by
TLC analysis.

e Once the reaction is complete, allow the mixture to cool to room temperature.
e Remove the toluene solvent under reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by vacuum distillation or silica gel column
chromatography if necessary.

o Characterize the purified carbamate product by NMR, IR, and Mass Spectrometry.

Visualized Workflows
General Experimental Workflow

The following diagram illustrates a typical workflow for conducting reactions with Butyl
isocyanatoacetate, from initial setup to final analysis.
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1. Reaction Setup
(Dry Glassware, Inert Atmosphere)

2. Reagent Addition
(Controlled Temperature)

3. Reaction Monitoring
(TLC / IR Spectroscopy)

4. Reaction Quench / Work-up
(e.g., Add Water/Brine, Extract)

5. Purification
(Chromatography / Distillation)

6. Product Characterization
(NMR, MS, IR)

General Laboratory Workflow

Click to download full resolution via product page

Caption: A standard workflow for synthesis using Butyl isocyanatoacetate.

Application in Multi-step Synthesis

Butyl isocyanatoacetate serves as a functionalized building block. The ureas and carbamates
formed from its reactions are often stable intermediates en route to more complex targets, such
as biologically active molecules.
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Butyl + Nucleophile Key Intermediate Synthetic Step(s Further Functionalization Final Step(s Final Target Molecule
Isocyanatoacetate (Urea or Carbamate) (e.g., Ester Hydrolysis, Cyclization) (e.g., Pharmaceutical Precursor)
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Caption: Logical flow from starting reagent to a complex target molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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